N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(3-methoxybenzyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-morpholin-4-ylethyl]-N-[(3-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C20H25N3O5/c1-26-16-5-2-4-15(12-16)13-21-19(24)20(25)22-14-17(18-6-3-9-28-18)23-7-10-27-11-8-23/h2-6,9,12,17H,7-8,10-11,13-14H2,1H3,(H,21,24)(H,22,25)
• InChI Key: MCGXKVVQYXIQLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C(=O)NCC(C2=CC=CO2)N3CCOCC3
• Molecular Formula: C20H25N3O5
• Molecular Weight: 387.4 g/mol

Description

N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(3-methoxybenzyl)oxalamide, also known as FMME, is a compound used in scientific research for its potential as a therapeutic agent.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of derivatives related to N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(3-methoxybenzyl)oxalamide involves complex chemical reactions, highlighting the versatility of furan compounds in medicinal chemistry. For instance, the synthesis of 5-substituted isoquinolin-1-ones through a one-pot Curtius rearrangement demonstrates the potential of furan derivatives in pro-drug systems, particularly for the selective release of therapeutic drugs in hypoxic solid tumors (Berry et al., 1997). Similarly, the creation of N-((6-bromo-2-methoxyquinolin-3-yl)(phenyl)methyl)-N-(furan-2-yl-methyl)-2-morpholinoacetamide and its derivatives showcases the compound's role in structural studies and potential antimicrobial activities (Bai et al., 2011).

Biological Activities and Applications

The exploration of biological activities of compounds similar to N1-(2-(furan-2-yl)-2-morpholinoethyl)-N2-(3-methoxybenzyl)oxalamide reveals their potential in medicinal applications. The study of oxime ethers containing heterocyclic, alicyclic, or aromatic moieties, including compounds like (E)-acetophenone O-2-morpholinoethyl oxime, highlights their cytotoxic effects against cancer cell lines, suggesting their potential as chemotherapeutic agents (Kosmalski et al., 2022).